Cas no 1806916-40-4 (3-Amino-6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine)

• Product Name: 3-Amino-6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine
• CAS No: 1806916-40-4
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4856284
• Update Time: 2025-05-20

3-Amino-6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H9ClF2N2O/c1-14-8-6(12)5(7(10)11)2-4(3-9)13-8/h2,7H,3,12H2,1H3
• InChI Key： XPTGQHQQUGIQHB-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C(=C(N=1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine

3-Amino-6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine: A Comprehensive Overview

3-Amino-6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine, identified by the CAS number 1806916-40-4, is a highly specialized organic compound with a unique structural composition. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with multiple substituents, including an amino group at position 3, a chloromethyl group at position 6, a difluoromethyl group at position 4, and a methoxy group at position 2. These substituents confer the compound with distinct chemical properties and reactivity, making it a valuable building block in synthetic chemistry.

The synthesis of 3-Amino-6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine typically involves multi-step reactions, often utilizing advanced methodologies such as nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the construction of the chloromethyl and difluoromethyl substituents on the pyridine ring.

In terms of applications, this compound has garnered considerable attention in the field of drug discovery. Its unique combination of functional groups makes it an ideal candidate for exploring novel therapeutic agents. For example, the amino group can act as a hydrogen bond donor, enhancing bioavailability, while the chloromethyl and difluoromethyl groups introduce electronic diversity and potential sites for further functionalization. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development, where it has shown promising activity against various cancer cell lines.

Beyond pharmaceuticals, 3-Amino-6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine has also found utility in agrochemicals. Its ability to modulate enzyme activity makes it a candidate for developing new classes of pesticides and herbicides. Researchers have reported that this compound exhibits selective toxicity towards certain pest species without adversely affecting non-target organisms, which is a critical factor in sustainable agriculture.

The structural complexity of this compound also lends itself to applications in materials science. For instance, its pyridine ring can serve as a coordinating unit in metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis. The presence of electron-withdrawing groups like the difluoromethyl and methoxy groups enhances the stability and functionality of these materials under diverse conditions.

From an environmental perspective, understanding the fate and transport of 3-Amino-6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions. These investigations have revealed that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic environments.

In conclusion, 3-Amino-6-(chloromethyl)-4-(difluoromethyl)-2-methoxypyridine is a multifaceted compound with significant potential across various industries. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern chemistry.